Cas no 23981-47-7 (2-(6-methoxynaphthalen-2-yl)acetic acid)

2-(6-methoxynaphthalen-2-yl)acetic acid Properties

Names and Identifiers

• 2-(6-Methoxynaphthalen-2-yl)acetic acid
• 6-Methoxy-2-Naphthylacetic Acid
• (6-Methoxy-2-naphthyl)acetic acid
• 2-Naphthaleneaceticacid, 6-methoxy-
• 6-methoxy Naphthalene Acetic Acid
• 6-Methoxy-2-naphthal
• 6-Methoxy-2-naphthaleneacetic Acid
• 6-Methoxy-2-naphthaleneacetic Acid (DesMethyl Naproxen)
• 6-METHOXY-2-NAPHTHALENEACETIC ACID (DESMETHYL NAPROXEN),OFF-WHITE TO PALE PINK
• Naproxen impurity I
• 2-(6-Methoxy-2-naphthyl)acetic acid
• BRL 10720
• 6-MNAA
• 6-Methoxynaphthalene-2-acetic acid
• C13H12O3
• 6-Metossi-2-naphtil acetico [Italian]
• 9H7K3YOD7Q
• 2-NAPHTHALENEACETIC ACID, 6-METHOXY-
• 6-methoxynaphth-2-ylacetic acid
• (6-met
• (6-Methoxynaphthalen-2-yl)acetic Acid (alpha-Demethylnaproxen)
• +Expand

• MDL： MFCD00033105
• InChIKey： PHJFLPMVEFKEPL-UHFFFAOYSA-N
• Inchi： 1S/C13H12O3/c1-16-12-5-4-10-6-9(7-13(14)15)2-3-11(10)8-12/h2-6,8H,7H2,1H3,(H,14,15)
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C2C([H])=C(C([H])([H])C(=O)O[H])C([H])=C([H])C=2C=1[H]
• BRN： 2371586

Computed Properties

• Exact Mass: 216.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 216.079
• Heavy Atom Count: 16
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.47550
• PSA: 46.53000
• Refractive Index: 1.625
• Boiling Point: 408.8℃ at 760 mmHg
• Melting Point: 176-177 ºC
• Flash Point: 160.7 °C
• Color/Form: Gray white solid
• Density: 1.235

2-(6-methoxynaphthalen-2-yl)acetic acid Security Information

• RTECS：QJ1045000
• Safety Instruction： 26-39-61
• Dangerous goods sign： Xn Xi N
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C
• Risk Phrases： 22-36/37/38-37/38-41-50

2-(6-methoxynaphthalen-2-yl)acetic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%